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Velnacrine Maleate pharmacology profile

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Velnacrine Maleate

CAS No.: 112964-99-5

Cat. No.: S619733

Velnacrine Maleate: Technical Profile

The table below summarizes the core pharmacological and chemical data for Velnacrine Maleate.

Profile Aspect Technical Details

IUPAC Name 9-Amino-1,2,3,4-tetrahydroacridin-1-ol (22)-but-2-enedioate (1:1) [1]

Molecular Formula C17H18N20s [1] [2]

Molecular Weight 330.34 g/mol [2]

CAS Number 118909-22-1 (maleate salt); 124027-47-0 (free base) [3] [1] [2]

Synonyms Hydroxytacrine Maleate; HP 029 Maleate; 1-Hydroxytacrine [3] [2]
Mechanism of Reversible inhibitor of acetylcholinesterase (AChE) and butyrylcholinesterase
Action (BChE) [3]

Primary Effect Increases synaptic acetylcholine levels by inhibiting its hydrolysis [3]
Therapeutic Investigated for Symptomatic treatment of Alzheimer's disease (SDAT) [2]
Indication

Solubility (DMSO) 20 mg/mL (60.54 mM) [2]
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Experimental & Clinical Data

The table below outlines key findings from experimental and clinical studies on Velnacrine.

Study Area Methodology / Model Key Findings & Outcomes
In Vitro Inhibition of AChE from human Confirmed potent inhibition of both
Enzymology red blood cells and BChE from acetylcholinesterase and

In Vivo Memory
Models

Human
Pharmacology

Clinical Efficacy
(Phase Ill)

Erythrocyte
Signaling

horse serum, measured by
modified radiometric assay [3].

Rodent models of memory
enhancement [2].

Multiple-dose pharmacokinetic
study in healthy elderly subjects
[3] [4].

Double-blind, placebo-controlled
study in Alzheimer's disease
patients [3] [4].

Western blot analysis of band 3
protein phosphorylation in human

erythrocytes; measurement of NO

and metabolites [5].

butyrylcholinesterase enzymes [3].

Demonstrated activity in enhancing memory,
forming the basis for its investigation in
Alzheimer's dementia [2].

Established an acceptable safety and
tolerability profile in the target demographic

[4].

Showed statistically significant benefits over
placebo on cognitive scales [4].

Modulated nitric oxide (NO) mobilization and
metabolic fluxes in red blood cells, a effect
dependent on non-neuronal acetylcholine and
band 3 phosphorylation state [5].

Mechanism of Action and Experimental Workflow

The following diagram illustrates the core cholinergic mechanism of action of Velnacrine and the workflow

for a specialized erythrocyte signaling experiment.
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Velnacrine's Cholinergic Mechanism & Erythrocyte Signaling Workflow

Primary Cholinergic Mechanism
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Velnacrine inhibits AChE to increase acetylcholine, and a specialized protocol for studying its effects on

erythrocyte signaling. [3] [5]

Development Status and Conclusion

Clinical Development and Status: Velnacrine was investigated as a potential symptomatic treatment for

Alzheimer's disease. While Phase III clinical trials demonstrated statistically significant benefits over a

placebo [4], the overall data were not considered sufficient to prove efficacy. Furthermore, concerns
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regarding toxicity, including hepatotoxicity observed with its prodrug tacrine, were noted [3]. Ultimately, the
U.S. Food and Drug Administration (FDA) voted against recommending the approval of velnacrine [3]. A
2004 Cochrane review concluded that the available evidence did not demonstrate efficacy and indicated
significant side effects [3]. No newer clinical data or development programs were identified in the search

results.

Conclusion: Velnacrine Maleate is a historically significant cholinesterase inhibitor whose clinical
development for Alzheimer's disease was halted decades ago due to insufficient efficacy and toxicity
concerns. The information presented here serves as a technical reference for researchers studying the history

of Alzheimer's therapeutics or the pharmacology of cholinesterase inhibition.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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